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Compound of Interest

Compound Name: SGI-1027

Cat. No.: B1684302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation, storage, and handling of

SGI-1027 stock solutions in Dimethyl Sulfoxide (DMSO). SGI-1027 is a potent inhibitor of DNA

methyltransferases (DNMTs), crucial enzymes in epigenetic regulation. Accurate preparation of

stock solutions is the first critical step for reliable and reproducible experimental results in

studies involving this compound.

Compound Information
SGI-1027 is a quinoline-based compound that acts as a reversible inhibitor of DNMT1,

DNMT3A, and DNMT3B.[1][2] By inhibiting these enzymes, SGI-1027 can lead to the

demethylation of DNA, reactivation of silenced tumor suppressor genes, and induction of

apoptosis, making it a valuable tool for cancer research and epigenetic studies.[1][2][3]
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Property Value References

Molecular Weight 461.52 g/mol [1][4][5][6]

Formula C₂₇H₂₃N₇O [4][5][6]

Appearance
Light yellow to yellow solid/Off-

white powder
[4][6]

Primary Solvent Dimethyl Sulfoxide (DMSO) [3][7]

Water Solubility Insoluble [1]

Ethanol Solubility Insoluble [1]

Solubility of SGI-1027 in DMSO
The solubility of SGI-1027 in DMSO can vary, and it is crucial to use fresh, anhydrous DMSO

as the compound's solubility is reduced by moisture.[1] Gentle warming and sonication may be

required to achieve complete dissolution, especially at higher concentrations.[4][5][8]

Reported Solubility
Molar
Concentration

Notes References

22.25 mg/mL ~48.2 mM
Requires gentle

warming
[8][9]

27 mg/mL ~58.5 mM
Requires ultrasonic

and warming
[4][10]

35 mg/mL ~75.8 mM - [6]

45 mg/mL ~97.5 mM
Sonication is

recommended
[5]

68 mg/mL ~147.3 mM - [1]

92 mg/mL ~199.3 mM - [1]
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Experimental Protocol: Preparation of a 50 mM SGI-
1027 Stock Solution
This protocol details the steps to prepare a 50 mM stock solution of SGI-1027 in DMSO, a

concentration commonly used in cellular assays.[3][7]

Materials
SGI-1027 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Water bath or sonicator (optional, but recommended)

Pipettes and sterile filter tips

Procedure
Pre-weighing Preparation: Before starting, allow the SGI-1027 vial to equilibrate to room

temperature to prevent condensation.

Weighing SGI-1027: Carefully weigh out the desired amount of SGI-1027 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 50 mM stock solution, you

would need 23.08 mg of SGI-1027.

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.050 mol/L x 461.52 g/mol = 0.02308 g = 23.08 mg

Adding DMSO: Add the calculated volume of fresh, anhydrous DMSO to the vial containing

the SGI-1027 powder.
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Dissolution:

Tightly cap the vial and vortex thoroughly for 1-2 minutes.

Visually inspect the solution for any undissolved particles.

If particles remain, briefly sonicate the solution or warm it in a water bath set to 37°C for 5-

10 minutes.[4][5][8] Vortex again until the solution is clear. Note: Avoid excessive heating.

Aliquoting: Once the SGI-1027 is fully dissolved, dispense the stock solution into smaller,

single-use aliquots in sterile microcentrifuge tubes. This is critical to avoid repeated freeze-

thaw cycles which can degrade the compound.[1][5]

Storage: Store the aliquots at -20°C or -80°C for long-term stability.

Recommended Storage Conditions
Storage Type Temperature Duration References

Powder -20°C 3 years [4][5]

Stock Solution in

DMSO
-20°C 1 month to 1 year [1][4][11]

Stock Solution in

DMSO
-80°C 6 months to 2 years [4][5][11]

Visualizations
SGI-1027 Mechanism of Action
The following diagram illustrates the inhibitory effect of SGI-1027 on DNA methylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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